Cas no 141289-40-9 (1,3-Benzenedicarboxamide, 2,4,6-triiodo-)

1,3-Benzenedicarboxamide, 2,4,6-triiodo- structure
141289-40-9 structure
Product Name:1,3-Benzenedicarboxamide, 2,4,6-triiodo-
CAS No:141289-40-9
MF:C8H5I3N2O2
MW:541.850918531418
CID:1304801
Update Time:2024-08-03

1,3-Benzenedicarboxamide, 2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxamide, 2,4,6-triiodo-
    • Inchi: 1S/C8H5I3N2O2/c9-2-1-3(10)5(8(13)15)6(11)4(2)7(12)14/h1H,(H2,12,14)(H2,13,15)
    • InChI Key: LNFVLJQCPHHJBO-UHFFFAOYSA-N
    • SMILES: C1(C(N)=O)=C(I)C=C(I)C(C(N)=O)=C1I

Computed Properties

  • Exact Mass: 541.74715

Experimental Properties

  • Density: 2.806±0.06 g/cm3(Predicted)
  • Boiling Point: 419.4±45.0 °C(Predicted)
  • PSA: 86.18
  • pka: 13.94±0.50(Predicted)
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